Isodemecolcine
Isodemecolcine
Brand Name:
Vulcanchem
CAS No.:
4702-33-4
VCID:
VC0016295
InChI:
InChI=1S/C21H25NO5/c1-22-15-8-6-12-10-18(25-3)20(26-4)21(27-5)19(12)13-7-9-16(23)17(24-2)11-14(13)15/h7,9-11,15,22H,6,8H2,1-5H3/t15-/m0/s1
SMILES:
CNC1CCC2=CC(=C(C(=C2C3=C1C=C(C(=O)C=C3)OC)OC)OC)OC
Molecular Formula:
C21H25NO5
Molecular Weight:
371.4 g/mol
Isodemecolcine
CAS No.: 4702-33-4
Reference Standards
VCID: VC0016295
Molecular Formula: C21H25NO5
Molecular Weight: 371.4 g/mol
| CAS No. | 4702-33-4 |
|---|---|
| Product Name | Isodemecolcine |
| Molecular Formula | C21H25NO5 |
| Molecular Weight | 371.4 g/mol |
| IUPAC Name | (7S)-1,2,3,9-tetramethoxy-7-(methylamino)-6,7-dihydro-5H-benzo[a]heptalen-10-one |
| Standard InChI | InChI=1S/C21H25NO5/c1-22-15-8-6-12-10-18(25-3)20(26-4)21(27-5)19(12)13-7-9-16(23)17(24-2)11-14(13)15/h7,9-11,15,22H,6,8H2,1-5H3/t15-/m0/s1 |
| Standard InChIKey | OFXMYVZMWOQKLM-HNNXBMFYSA-N |
| Isomeric SMILES | CN[C@H]1CCC2=CC(=C(C(=C2C3=C1C=C(C(=O)C=C3)OC)OC)OC)OC |
| SMILES | CNC1CCC2=CC(=C(C(=C2C3=C1C=C(C(=O)C=C3)OC)OC)OC)OC |
| Canonical SMILES | CNC1CCC2=CC(=C(C(=C2C3=C1C=C(C(=O)C=C3)OC)OC)OC)OC |
| Synonyms | (S)-6,7-Dihydro-1,2,3,9-tetramethoxy-7-(methylamino)-benzo[a]heptalen-10(5H)-one; Isocolchicine; |
| PubChem Compound | 21576872 |
| Last Modified | Nov 11 2021 |
Mass Molarity Calculator
- mass of a compound required to prepare a solution of known volume and concentration
- volume of solution required to dissolve a compound of known mass to a desired concentration
- concentration of a solution resulting from a known mass of compound in a specific volume